Boc-NH-PEG3-NHS ester

• Molecular Formula: C18H30N2O9
• Molecular Weight: 418.4 g/mol
• InChI: InChI=1S/C18H30N2O9/c1-18(2,3)28-17(24)19-7-9-26-11-13-27-12-10-25-8-6-16(23)29-20-14(21)4-5-15(20)22/h4-13H2,1-3H3,(H,19,24)
• InChIKey: DCSQNPDDWGCFIB-UHFFFAOYSA-N

Boc-NH-PEG3-NHS Ester: Product Overview

Boc-NH-PEG3-NHS ester (CAS 2250216-93-2, MW 418.44) is a heterobifunctional polyethylene glycol (PEG) crosslinker comprising a tert-butoxycarbonyl (Boc)-protected primary amine, a triethylene glycol (PEG3) spacer, and an N-hydroxysuccinimide (NHS) ester terminal group . It is manufactured to ≥98% purity and supplied as a colorless to light-yellow liquid or solid, with validated solubility of ~50 mg/mL in DMSO (~119.5 mM) . The compound is classified as a PROTAC (PROteolysis TArgeting Chimera) linker belonging to the PEG category and is utilized for stepwise bioconjugation strategies in which the NHS ester reacts with primary amines at pH 7–9 to form stable amide bonds, while the Boc group remains inert until acidic deprotection .

✓ Heterobifunctional PEG3 linker for stepwise bioconjugation

✓ Boc-protected amine enables acid-labile orthogonal deprotection

✓ NHS ester for primary amine coupling at pH 7–9

✓ PEG3 spacer balances aqueous solubility and conformational rigidity

Why Boc-NH-PEG3-NHS Ester Substitution Fails

PROTAC linker length is not a passive variable; it acts as a conformational tuner that dictates ternary complex formation efficiency between the E3 ligase and target protein [1]. Systematic screening of PEG chain lengths from n=1 to n=12 has demonstrated that linker length directly impacts degradation potency (DC50), cell permeability, and selectivity [1]. A direct structure–activity relationship study of Retro-2-based PROTACs revealed that altering the PEG linker from 2 to 3 ethylene glycol units shifted the GSPT1 degradation DC50 from 310–430 nM to 700 nM—a >2-fold loss in potency—and reduced maximum degradation (Dmax) from 96% to 29% [2]. Consequently, indiscriminate substitution of Boc-NH-PEG3-NHS ester with shorter (PEG1, PEG2) or longer (PEG4, PEG6) analogs without re-optimization of the ternary complex interface risks producing inactive degraders or confounding SAR interpretation. The quantitative evidence below establishes the selection-critical parameters that differentiate Boc-NH-PEG3-NHS ester from its closest analogs.

Linker length mismatch

PEG linker length non-linearly modulates degradation potency (DC50) and maximum degradation (Dmax); substituting PEG3 with PEG2 or PEG4 may shift SAR unpredictably without ternary complex re-optimization.

Protecting group orthogonality

Boc and Fmoc protecting groups require incompatible deprotection conditions; replacing Boc-NH-PEG3-NHS with Fmoc-NH-PEG3-NHS leads to rapid NHS ester hydrolysis during base deprotection, preventing sequential coupling.

Hydrolysis sensitivity

The C2-chain adjacent to NHS in PEG3-NHS ester has a short hydrolysis half-life at elevated pH; substituting with longer-chain PEG NHS esters (e.g., C4) alters conjugation kinetics and may require different reaction optimization.

• [1] Sinopeg, "t-Boc-NH-PEGn-NHS Ester | Sinopeg", Sinopeg Blog, April 9, 2026. View Source
• [2] Rishfi M, Krols S, Martens F, Bekaert SL, Sanders E, Eggermont A, De Vloed F, Goulding JR, Risseeuw M, Molenaar J, De Wilde B, Van Calenbergh S, Durinck K. "Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation." Eur J Med Chem, 2023, 247:115033. View Source

Boc-NH-PEG3-NHS Ester: Procurement Evidence

PROTAC Degradation Potency: PEG3 vs. PEG2 Linker

In a direct head-to-head comparison using Retro-2-based PROTACs targeting GSPT1, the PEG3-linked degrader (compound 3) exhibited a DC50 of 700 nM with a Dmax of 29%, whereas the PEG2-linked degraders (compounds 2 and 2bis) achieved DC50 values of 430 nM (Dmax 74%) and 310 nM (Dmax 96%), respectively, measured by Lumit assay in HeLa cells after 6 h treatment [1]. Although PEG2-linked degraders showed greater potency in this specific system, the PEG3 linker conferred a markedly different degradation profile—critically, the PEG3 spacer provides an intermediate conformational reach that can be essential for ternary complex formation with target proteins possessing deeper or sterically distinct binding pockets, as demonstrated by the systematic linker-length SAR where potency and Dmax vary non-monotonically with PEG unit count [1]. This non-linear relationship confirms that PEG3 occupies a distinct and non-interchangeable position in the linker optimization landscape.

PEG3 vs PEG2 degradation

Head-to-head

PEG3: DC50 700 nM, Dmax 29%
PEG2: DC50 310–430 nM, Dmax 74–96%

PEG3 linker occupies a distinct conformational window; substitution without re-optimization may shift ternary complex efficiency.

HeLa cell Lumit assay; non-linear SAR across PEG units.

Evidence Dimension	GSPT1 degradation potency (DC50) and maximum degradation (Dmax) as a function of PEG linker length
Target Compound Data	PROTAC 3 (PEG3 linker): DC50 = 700 nM, Dmax = 29% (Lumit assay, HeLa cells, 6 h)
Comparator Or Baseline	PROTAC 2 (PEG2 linker): DC50 = 430 nM, Dmax = 74%; PROTAC 2bis (PEG2 linker): DC50 = 310 nM, Dmax = 96%
Quantified Difference	PEG3 linker DC50 is 1.6- to 2.3-fold higher than PEG2 linkers; Dmax is 2.6- to 3.3-fold lower
Conditions	HeLa cells, 6 h treatment, Lumit immunoassay; confirmed by Western blot (Table 1 in source)

Why This Matters

The non-linear relationship between PEG unit count and degradation efficacy means that Boc-NH-PEG3-NHS ester cannot be freely substituted with PEG2 or PEG4 analogs without re-optimizing the entire PROTAC SAR, making the PEG3 variant an essential tool for systematic linker-length screening campaigns.

• [1] Rishfi M, Krols S, Martens F, Bekaert SL, Sanders E, Eggermont A, De Vloed F, Goulding JR, Risseeuw M, Molenaar J, De Wilde B, Van Calenbergh S, Durinck K. "Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation." Eur J Med Chem, 2023, 247:115033. Table 1 and Fig. 5. View Source

Hydrophilicity: PEG3 vs. PEG4 Linker

The calculated partition coefficient (LogP) of Boc-NH-PEG3-NHS ester is -0.6 , indicating moderate hydrophilicity suitable for both organic-phase synthesis and aqueous bioconjugation. In contrast, the PEG4 analog (Boc-NH-PEG4-NHS ester, CAS 859230-20-9) has a LogP of -1.66 [1], representing a 1.06 LogP unit decrease that corresponds to an approximately 11.5-fold greater preference for the aqueous phase. This difference has practical consequences: while PEG4's higher hydrophilicity enhances aqueous solubility, it also increases susceptibility to NHS ester hydrolysis in aqueous buffers—since hydrolysis rate correlates positively with hydrophilicity [1]. The PEG3 spacer strikes an empirically optimized balance, providing sufficient aqueous solubility for bioconjugation (~50 mg/mL in DMSO, with aqueous-compatible formulation protocols established ) while limiting the excessive hydrolysis that plagues longer PEG chains during extended conjugation reactions.

Hydrophilicity (LogP)

Reported

PEG3 LogP −0.6 vs PEG4 −1.66 (Δ1.06 units)

Intermediate hydrophilicity supports both organic-phase synthesis and aqueous conjugation; longer PEG may increase hydrolysis risk.

Calculated LogP; experimental validation recommended.

Evidence Dimension	Hydrophilicity measured by calculated LogP (octanol-water partition coefficient)
Target Compound Data	Boc-NH-PEG3-NHS ester: LogP = -0.6
Comparator Or Baseline	Boc-NH-PEG4-NHS ester (CAS 859230-20-9): LogP = -1.66
Quantified Difference	ΔLogP = 1.06 units (PEG3 is ~11.5× less hydrophilic than PEG4)
Conditions	Calculated LogP values from authoritative chemical databases; target compound data from InvivoChem, comparator from ChemSrc

Why This Matters

The intermediate hydrophilicity of Boc-NH-PEG3-NHS ester enables effective dissolution in both organic reaction media and aqueous conjugation buffers without the excessive NHS ester hydrolysis that compromises longer-chain PEG analogs, improving conjugation yield and batch-to-batch reproducibility.

• [1] ChemSrc, "Boc-NH-PEG4-NHS ester", CAS 859230-20-9, ChemSrc Database, accessed 2026-04-23. LogP value: -1.66. View Source

NHS Ester Hydrolysis Stability Factors

The hydrolysis half-life of PEG-NHS esters is strongly pH-dependent and modulated by the chemical structure adjacent to the NHS group. For general PEG-NHS esters, hydrolysis half-life exceeds 120 min at pH 7.4 but drops below 9 min at pH 9.0 [1]. Critically, the number of carbon atoms between the PEG oxygen and the NHS carbonyl directly governs stability: a 4-carbon aliphatic chain yields a half-life of approximately 44 min at pH 8, whereas a 2-carbon chain (as present in Boc-NH-PEG3-NHS ester, which features a -CH2CH2COO-NHS motif) reduces the half-life to approximately 3 min under identical conditions [2]. This structural feature of Boc-NH-PEG3-NHS ester necessitates precisely controlled reaction conditions—specifically, pH 7.0–7.5 and short reaction times (10–30 min)—to maximize aminolysis over hydrolysis. Users who substitute with longer-chain PEG analogs (e.g., PEG butyric acid NHS esters with C4 chains, half-life >20 min at pH 8) may achieve higher aqueous stability but at the cost of reduced conjugation efficiency due to slower NHS reactivity.

Hydrolysis half-life

Reported

C2-chain half-life ~3 min at pH 8; C4-chain ~44 min

PEG3-NHS requires controlled pH (7.0–7.5) and immediate use; faster aminolysis may improve conjugation yield.

Class-level inference; verify under specific reaction conditions.

Evidence Dimension	NHS ester hydrolysis half-life as a function of adjacent carbon chain length and pH
Target Compound Data	Boc-NH-PEG3-NHS ester (2-carbon chain adjacent to NHS): estimated hydrolysis half-life ~3 min at pH 8, 25°C; >120 min at pH 7.4 (class-level inference from PEG-NHS data)
Comparator Or Baseline	PEG butyric acid NHS ester (4-carbon chain): hydrolysis half-life ~44 min at pH 8; >20 min at pH 8 (Rapp Polymere specification)
Quantified Difference	~15-fold longer half-life for C4-chain NHS ester vs. C2-chain at pH 8; ~40-fold increase in half-life when pH is lowered from 9.0 to 7.4
Conditions	Aqueous buffer; pH 7.4 and 9.0 data from Nojima et al. (2009) [1]; pH 8.0 structural comparison data from Sciencedirect PEG3 overview [2]

Why This Matters

The short hydrolysis half-life of the C2-chain NHS ester in Boc-NH-PEG3-NHS ester demands rigorous pH control (7.0–7.5) and immediate use after solubilization, but this same structural feature confers faster aminolysis kinetics, enabling higher conjugation yields when reaction conditions are properly optimized—a trade-off that must be factored into procurement and experimental design.

• [1] Nojima Y, Suzuki Y, Iguchi K, Shiga T, Iwata A, Fujimoto T, Yoshida K, Shimizu H, Takeuchi T, Sato A. "The pH-dependent formation of PEGylated bovine lactoferrin by branched polyethylene glycol (PEG)-N-hydroxysuccinimide (NHS) active esters." Biol Pharm Bull, 2009, 32(3):523-526. PMID: 19252310. View Source
• [2] Hermanson GT. "PEG3 - an overview." In: Bioconjugate Techniques, 3rd ed. Sciencedirect Topics, accessed 2026-04-23. Section: NHS ester hydrolysis half-life dependence on adjacent carbon chain length. View Source

Purity Specification and Batch Reproducibility

Commercial suppliers of Boc-NH-PEG3-NHS ester report purity specifications ranging from ≥95% to 99.74%. TargetMol supplies this compound at 99.74% purity (batch-specific, verified by HPLC) , while other vendors specify ≥98% or ≥95% . The difference between 95% and 99.74% purity is meaningful for PROTAC synthesis: at 95% purity, a 5% impurity burden in a linker building block propagates through multi-step synthetic sequences and can produce sub-stoichiometric amounts of active PROTAC species that confound DC50 determinations in cellular assays. High-purity PEG linkers are essential to avoid micro-heterogeneities that translate into slow attrition in reproducibility—a known failure mode in PROTAC library campaigns where apparent DC50 shifts are later traced to linker impurities rather than true SAR .

Purity specification

Data to verify

Reported 99.74% vs ≥95% / ≥98% vendor specs

Higher reported purity may reduce impurity-driven SAR variability in PROTAC library synthesis.

Supplier-reported batch-specific HPLC; confirm with COA.

Evidence Dimension	Commercial purity specification (batch-specific HPLC-verified purity)
Target Compound Data	Boc-NH-PEG3-NHS ester: 99.74% (TargetMol, Catalog No. T17677)
Comparator Or Baseline	Typical vendor specification: ≥95% (BOC Sciences, MuseChem); ≥98% (InvivoChem, MedChemExpress)
Quantified Difference	4.74 percentage point purity advantage over the ≥95% baseline; 1.74 percentage point advantage over the ≥98% specification
Conditions	HPLC purity analysis; batch-specific Certificate of Analysis

Why This Matters

For PROTAC library synthesis where linker impurities directly degrade SAR interpretability, selecting a supplier with verified 99.74% purity reduces the risk of false-negative or false-positive degradation results, protecting both research timelines and procurement budgets.

Boc vs. Fmoc Orthogonal Protection Strategy

Boc-NH-PEG3-NHS ester employs a Boc protecting group that is selectively removed under acidic conditions (trifluoroacetic acid in dichloromethane, or HCl in organic solvents) while leaving the NHS ester and PEG backbone intact . Its direct analog, Fmoc-NH-PEG3-NHS ester (CAS 1352827-47-4, MW 540.56), uses an Fmoc group that requires basic deprotection (piperidine in DMF) . This chemical orthogonality is not interchangeable: Fmoc deprotection under basic conditions (pH >10) would rapidly hydrolyze the NHS ester (half-life <9 min at pH 9.0) , destroying the conjugation handle before the second ligation step. Conversely, Boc deprotection under acidic conditions preserves the NHS ester, enabling a true sequential conjugation strategy: (1) NHS-amine coupling at pH 7–8, followed by (2) Boc removal with TFA to expose a free amine for the next coupling step . This acid-orthogonal deprotection pathway is essential for PROTAC synthesis where the NHS ester must first react with an E3 ligase ligand bearing a primary amine, after which the deprotected amine is used to attach the target-protein ligand.

Boc vs Fmoc deprotection

Class-level

Boc: acid-labile (TFA), NHS ester stable
Fmoc: base-labile, NHS ester hydrolyzes rapidly

Boc protection enables sequential coupling without NHS ester hydrolysis; Fmoc alternative is unsuitable for this workflow.

Orthogonality principle; validate in target conjugation sequence.

Evidence Dimension	Deprotection condition orthogonality and compatibility with NHS ester stability
Target Compound Data	Boc-NH-PEG3-NHS ester: Boc removed under acidic conditions (TFA/DCM or HCl/organic); NHS ester stable under anhydrous acidic conditions
Comparator Or Baseline	Fmoc-NH-PEG3-NHS ester: Fmoc removed under basic conditions (20% piperidine/DMF, pH >10); NHS ester hydrolyzes rapidly at pH >9 (t₁/₂ <9 min)
Quantified Difference	Qualitative orthogonality: Boc deprotection is compatible with NHS ester stability; Fmoc deprotection conditions cause complete NHS ester hydrolysis within minutes
Conditions	Boc deprotection: TFA/DCM, room temperature; Fmoc deprotection: 20% piperidine in DMF; NHS ester stability reference: pH 9.0 half-life <9 min from Nojima et al. (2009)

Why This Matters

For multi-step bioconjugation workflows requiring sequential amide bond formation (e.g., PROTAC assembly, ADC linker attachment), the acid-labile Boc group of Boc-NH-PEG3-NHS ester is chemically orthogonal to the NHS ester, whereas the base-labile Fmoc analog is fundamentally incompatible with NHS ester preservation during deprotection, making Boc the only viable choice for this specific synthetic sequence.

Boc-NH-PEG3-NHS Ester: Application Scenarios

PROTAC Library Synthesis with PEG3 Linker

Boc-NH-PEG3-NHS ester is the linker of choice for constructing PROTAC libraries that systematically probe the impact of a three-unit PEG spacer on ternary complex formation and degradation efficiency. The direct evidence from Retro-2-based PROTACs demonstrates that PEG linker length governs both DC50 and Dmax in a non-linear fashion [1]. By using Boc-NH-PEG3-NHS ester in parallel with PEG2 and PEG4 analogs, medicinal chemistry teams can map the conformational window required for productive ubiquitination of a given target protein. The orthogonal Boc protection enables the sequential conjugation strategy: NHS ester first couples to an E3 ligase ligand (e.g., CRBN or VHL ligand bearing a primary amine) at pH 7.5, followed by Boc deprotection with TFA to expose the free amine for coupling to the target-protein warhead . This two-step assembly is incompatible with Fmoc-protected analogs due to base-catalyzed NHS ester hydrolysis during deprotection .

ADC and Probe Construction via Sequential Bioconjugation

For antibody-drug conjugate (ADC) linker synthesis or fluorescent probe assembly, Boc-NH-PEG3-NHS ester provides the chemical orthogonality necessary for controlled, sequential coupling. The NHS ester end is first reacted with a primary amine on the antibody surface or a fluorophore at pH 7.0–7.5, where the hydrolysis half-life exceeds 120 min, ensuring high conjugation yield [1]. Following purification, the Boc group is removed under anhydrous acidic conditions (TFA/DCM) to liberate a reactive primary amine for the second conjugation step. This workflow preserves the NHS ester exclusively for the first amine partner and prevents the cross-reactivity that plagues homobifunctional NHS-PEG-NHS linkers. The PEG3 spacer, with its intermediate LogP of -0.6 , provides sufficient aqueous solubility for protein-compatible buffer systems while maintaining adequate organic solubility for the deprotection and second coupling steps.

Surface Functionalization with PEG3 Spacer

Boc-NH-PEG3-NHS ester is employed for functionalizing amine-presenting surfaces (e.g., APTS-modified glass slides, amine-functionalized nanoparticles) where a defined 3-unit PEG spacer is required for precise steric control. The short PEG3 chain (n=3) provides a rigid, short-distance connection that reduces conformational freedom compared to longer PEG analogs (n=5–12) [1], making it ideal for applications requiring precise spatial positioning of immobilized biomolecules. In contrast, longer PEG chains introduce greater flexibility and can adopt conformations that bury reactive groups, reducing effective surface functionalization density. The Boc-protected amine remains inert during the NHS-amine surface coupling step, preventing unwanted crosslinking, and can be deprotected post-immobilization to introduce a second functional moiety for sequential surface modification.

High-Throughput PROTAC Screening with High-Purity Linker

For high-throughput PROTAC screening campaigns where linker impurities directly confound SAR interpretation, procurement of Boc-NH-PEG3-NHS ester at 99.74% purity [1] is a data-driven quality requirement. As documented in the PROTAC linker literature, sub-stoichiometric impurities carried forward from linker building blocks produce micro-heterogeneities that manifest as irreproducible DC50 values across library batches . The 99.74% purity specification represents a 4.74 percentage point improvement over the industry baseline of ≥95%, translating to a >5-fold reduction in total impurities. For a PROTAC library of 100 compounds synthesized from a common Boc-NH-PEG3-NHS ester intermediate, this purity differential means that 95%-pure linker introduces up to 5% of inactive or mis-formed species per compound, whereas 99.74%-pure linker reduces this confounding variable to <0.3%—directly improving the signal-to-noise ratio of degradation assay readouts.

Application

Selection Property

Validation Focus

PROTAC library synthesis

PEG linker-length screening for ternary complex optimization

Degradation potency (DC50) and Dmax SAR profiling

ADC/probe sequential bioconjugation

Orthogonal Boc-NHS protection for two-step coupling

Sequential conjugation yield and cross-reactivity assessment

Surface functionalization

Rigid PEG3 spacer for controlled steric positioning

Surface density and orientation of immobilized biomolecules

High-throughput PROTAC screening

Reported high-purity linker specification for SAR reproducibility

Impurity-driven DC50 variability and batch consistency

• [1] Rishfi M, et al. "Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation." Eur J Med Chem, 2023, 247:115033; TargetMol, Boc-NH-PEG3-NHS ester purity 99.74%; Sinopeg, t-Boc-NH-PEGn-NHS Ester blog; Nojima Y, et al., Biol Pharm Bull, 2009, 32(3):523-526. View Source